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Compound of Interest

Compound Name: 9,10-Dibromophenanthrene

Cat. No.: B099643 Get Quote

An In-depth Technical Guide to 9,10-
Dibromophenanthrene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and structural characteristics of 9,10-Dibromophenanthrene. The information is curated for

professionals in research and development who require detailed data and experimental

protocols.

Chemical Structure and Identification
IUPAC Name: 9,10-dibromophenanthrene[1][2]

The structure of 9,10-Dibromophenanthrene is characterized by a phenanthrene core with

bromine atoms substituted at the 9 and 10 positions. This arrangement results in a nearly

planar molecule.[3]

Chemical Identifiers:
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Identifier Value

CAS Number 15810-15-8[1][2]

Molecular Formula C₁₄H₈Br₂[1][2]

InChI
InChI=1S/C14H8Br2/c15-13-11-7-3-1-5-

9(11)10-6-2-4-8-12(10)14(13)16/h1-8H[4]

InChIKey WZVDACBKJRRYBN-UHFFFAOYSA-N[4]

Canonical SMILES
C1=CC=C2C(=C1)C3=CC=CC=C3C(=C2Br)Br[

4]

Physicochemical Properties
A summary of the key physical and chemical properties of 9,10-Dibromophenanthrene is

presented below.

Property Value Source

Molecular Weight 336.02 g/mol [1][2][5] PubChem, ChemicalBook

Melting Point
179-180 °C (recrystallized from

heptane)
ChemicalBook[5]

Boiling Point (Predicted) 441.1 ± 18.0 °C ChemicalBook[5]

Density (Predicted)
1.768 ± 0.06 g/cm³ (at 20 °C

and 760 Torr)
ChemicalBook[5]

Appearance Pale yellow solid PMC[3]

XLogP3 5.8 PubChem[2]

Experimental Protocols
Synthesis of 9,10-Dibromophenanthrene
A common and effective method for the synthesis of 9,10-Dibromophenanthrene involves the

treatment of 2,2'-bis(dibromomethyl)biphenyl with potassium t-butoxide.[3]
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Materials and Reagents:

2,2'-Bis(dibromomethyl)biphenyl

Potassium t-butoxide

N,N-Dimethylformamide (DMF), anhydrous

6 M Hydrochloric acid (HCl)

Toluene

Brine (saturated aqueous sodium chloride)

Sodium sulfate (Na₂SO₄), anhydrous

Methanol (MeOH)

Water

Silica gel for column chromatography

Hexane

Dichloromethane (CH₂Cl₂)

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 2,2'-bis(dibromomethyl)biphenyl (0.60

mmol, 300 mg) in anhydrous N,N-dimethylformamide (6 mL).[3]

Reagent Addition: Cool the solution to 0 °C using an ice bath. To this cooled solution, add

potassium t-butoxide (9.05 mmol, 1.00 g).[3]

Reaction: Stir the reaction mixture at 0 °C for 30 minutes.[3]

Quenching: Quench the reaction by the slow addition of 6 M HCl.[3]

Extraction: Extract the resulting solid with toluene. Wash the organic layer with brine.[3]
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Drying: Dry the organic layer over anhydrous Na₂SO₄.[3]

Solvent Removal: Remove the solvent by evaporation under reduced pressure.[3]

Purification: Purify the crude product by column chromatography on silica gel, using a

mixture of hexane and dichloromethane as the eluent. This yields 9,10-
Dibromophenanthrene as a pale yellow solid (79% yield, 161 mg).[3]

Characterization Data:

¹H NMR (500 MHz, CDCl₃): δ = 8.63 (dd, J = 8.2, 1.4 Hz, 2H), 8.47 (dd, J = 8.1, 1.5 Hz, 2H),

7.70 (ddd, J = 8.2, 7.0, 1.5 Hz, 2H), 7.66 (ddd, J = 8.1, 7.0, 1.4 Hz, 2H).[1]

¹³C NMR (126 MHz, CDCl₃): δ = 131.27, 130.36, 129.68, 128.18, 127.76, 126.24, 122.84

ppm.[1]

HR-MS (APCI+ FT-ICR): m/z calculated for [C₁₄H₉⁷⁹Br₂]⁺: 334.90655, found: 334.90806

[M+H]⁺.[1]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 9,10-
Dibromophenanthrene.
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Caption: Synthesis workflow for 9,10-Dibromophenanthrene.

Applications in Synthesis
9,10-Dibromophenanthrene is a valuable starting material for the synthesis of more complex

functionalized π-conjugated molecules.[3] Its bromine substituents can be readily displaced or

utilized in cross-coupling reactions to extend the aromatic system, making it a key intermediate
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in the development of materials for organic electronics, such as Organic Light-Emitting Diodes

(OLEDs).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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